Cas no 1220036-06-5 (4-(2-Methylbenzyl)-1,4-diazepan-5-one)

• Product Name: 4-(2-Methylbenzyl)-1,4-diazepan-5-one
• CAS No: 1220036-06-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 4688414
• Update Time: 2025-05-19

4-(2-Methylbenzyl)-1,4-diazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-METHYLBENZYL)-1,4-DIAZEPAN-5-ONE
• 4-[(2-methylphenyl)methyl]-1,4-diazepan-5-one
• 4-(2-Methylbenzyl)-1,4-diazepan-5-one

• Inchi： 1S/C13H18N2O/c1-11-4-2-3-5-12(11)10-15-9-8-14-7-6-13(15)16/h2-5,14H,6-10H2,1H3
• InChI Key： JCVZYFKTWMFSAI-UHFFFAOYSA-N
• SMILES： O=C1CCNCCN1CC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-Methylbenzyl)-1,4-diazepan-5-one

4-(2-Methylbenzyl)-1,4-diazepan-5-one (CAS No. 1220036-06-5): An Overview of a Promising Compound in Medicinal Chemistry

4-(2-Methylbenzyl)-1,4-diazepan-5-one (CAS No. 1220036-06-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including anxiolytic, sedative, and muscle relaxant effects. The inclusion of a 2-methylbenzyl group in its structure adds an additional layer of complexity and functionality, making it a subject of extensive research.

The chemical structure of 4-(2-Methylbenzyl)-1,4-diazepan-5-one is characterized by a seven-membered diazepane ring fused with a ketone group at the 5-position and substituted with a 2-methylbenzyl moiety at the 4-position. This unique arrangement provides the compound with a combination of aromatic and heterocyclic functionalities, which are crucial for its pharmacological activity. The diazepane ring is known to interact with various receptors and enzymes, while the 2-methylbenzyl group can influence the compound's lipophilicity and bioavailability.

Recent studies have explored the potential therapeutic applications of 4-(2-Methylbenzyl)-1,4-diazepan-5-one. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The ability of 4-(2-Methylbenzyl)-1,4-diazepan-5-one to selectively inhibit serotonin reuptake has been demonstrated in preclinical studies, suggesting its potential as a novel antidepressant or anxiolytic agent.

In addition to its SSRI activity, 4-(2-Methylbenzyl)-1,4-diazepan-5-one has also shown promise in modulating other neurotransmitter systems. For instance, it has been reported to exhibit GABAergic activity, which is important for its anxiolytic and sedative effects. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that enhance GABAergic signaling can be effective in treating anxiety and insomnia.

The pharmacokinetic properties of 4-(2-Methylbenzyl)-1,4-diazepan-5-one have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile. Its lipophilic nature allows it to cross the blood-brain barrier efficiently, which is essential for its central nervous system (CNS) activity. Furthermore, the compound exhibits low toxicity and good metabolic stability, making it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Methylbenzyl)-1,4-diazepan-5-one in human subjects. Early-phase trials have shown promising results, with participants reporting significant improvements in symptoms of depression and anxiety. The compound's favorable side effect profile has also been noted, with minimal adverse events reported. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

Beyond its potential as a therapeutic agent, 4-(2-Methylbenzyl)-1,4-diazepan-5-one has also been investigated for its use as a research tool. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for studying the underlying mechanisms of various neurological disorders. For example, it has been used in animal models to investigate the role of serotonin and GABA in anxiety disorders and depression.

The synthesis of 4-(2-Methylbenzyl)-1,4-diazepan-5-one involves several well-established chemical reactions. One common approach involves the condensation of 2-methylbenzaldehyde with an appropriate diamine followed by cyclization to form the diazepane ring. The resulting intermediate is then oxidized to introduce the ketone functionality at the 5-position. This synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, 4-(2-Methylbenzyl)-1,4-diazepan-5-one (CAS No. 1220036-06-5) represents a promising compound with potential applications in both therapeutic and research settings. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a novel antidepressant or anxiolytic agent. Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects, potentially paving the way for new treatment options in mental health disorders.